1-benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine
Description
1-Benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine, also known as BTPEA, is an organic compound with a wide range of applications in scientific research, particularly in the fields of biochemistry and physiology. BTPEA is a versatile, highly soluble, and relatively low-cost compound that has been used in a variety of experimental settings. BTPEA is a member of the piperidine family, which is a group of organic compounds with a cyclic structure consisting of five carbon atoms and one nitrogen atom. BTPEA's unique structure and properties make it an ideal compound for a wide range of laboratory experiments.
Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidines, including BTFEPA, serve as crucial building blocks in drug development. Their six-membered heterocyclic structure, containing one nitrogen and five carbon atoms, makes them versatile for constructing biologically active compounds. Researchers have explored BTFEPA derivatives for their potential as antiviral, antitumor, and anti-inflammatory agents .
Insect Growth Regulation
BTFEPA derivatives have demonstrated insect growth-regulating activity. These compounds could be valuable in pest control strategies, particularly for silkworms and other insects .
Triazole Synthesis
BTFEPA can participate in the synthesis of 1,2,3-triazoles. Researchers have developed methods to construct these heterocyclic compounds, which find applications in medicinal chemistry and materials science .
Imidazole-Containing Compounds
In the synthesis of imidazole-containing compounds, BTFEPA derivatives have been explored. These compounds may have therapeutic potential, including antihypertensive effects .
Multicomponent Reactions
BTFEPA can engage in multicomponent reactions, leading to diverse products. These reactions are valuable for efficient compound synthesis and drug discovery .
Biological Evaluation
Researchers continue to evaluate BTFEPA derivatives for their biological activity. This includes assessing their interactions with biological targets, pharmacokinetics, and toxicity profiles .
properties
IUPAC Name |
1-benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19F3N2/c15-14(16,17)11-18-13-6-8-19(9-7-13)10-12-4-2-1-3-5-12/h1-5,13,18H,6-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWZHELMAWQPKCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NCC(F)(F)F)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-(dimethylamino)phenyl)-2-phenyl-5-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione](/img/structure/B2520739.png)
![2-(3-benzyl-8-fluoro-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(2-chlorophenyl)acetamide](/img/structure/B2520740.png)
![N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-7-methoxybenzofuran-2-carboxamide](/img/structure/B2520746.png)
![Benzyl 2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetate](/img/structure/B2520752.png)
![N-[1-[5-Fluoro-6-(4-fluorophenyl)pyrimidin-4-yl]azetidin-3-yl]-N-methylmorpholine-4-sulfonamide](/img/structure/B2520754.png)
![N-(1,3-benzodioxol-5-yl)-1-[(4-methylphenyl)sulfonyl]piperidine-4-carboxamide](/img/structure/B2520756.png)
![N-[2-Methoxy-1-[3-(trifluoromethyl)phenyl]ethyl]oxirane-2-carboxamide](/img/structure/B2520757.png)
